Cas no 1466305-03-2 (5-bromo-7-methyl-1-benzofuran-2-carbaldehyde)

• Product Name: 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde
• CAS No: 1466305-03-2
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• MDL: MFCD21233658
• CID: 5617348
• PubChem ID: 65428414
• Update Time: 2025-08-04

5-bromo-7-methyl-1-benzofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxaldehyde, 5-bromo-7-methyl-
• 5-Bromo-7-methylbenzofuran-2-carbaldehyde
• 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde
• AKOS014764709
• CS-0349861
• 1466305-03-2
• EN300-3033388

• MDL： MFCD21233658
• Inchi： 1S/C10H7BrO2/c1-6-2-8(11)3-7-4-9(5-12)13-10(6)7/h2-5H,1H3
• InChI Key： GMDAHWPUVAXNLH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C=C(C=O)O2

Computed Properties

• Exact Mass: 237.96294g/mol
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 329.6±37.0 °C(Predicted)

Additional information on 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde

Professional Introduction to 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde (CAS No. 1466305-03-2)

5-bromo-7-methyl-1-benzofuran-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1466305-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde derivative possesses a unique structural framework, combining a benzofuran core with bromine and methyl substituents, which endows it with distinct chemical properties and potential biological activities. The compound’s molecular structure, characterized by a conjugated system and electron-withdrawing groups, makes it a valuable scaffold for further chemical modifications and functionalization.

The benzofuran moiety is a prominent feature in many pharmacologically active molecules, known for its role in modulating various biological pathways. The presence of a carbonyl group at the 2-position enhances electrophilicity, making it susceptible to nucleophilic attack and enabling diverse synthetic transformations. Additionally, the bromine atom at the 5-position and the methyl group at the 7-position introduce specific steric and electronic influences that can fine-tune the compound’s reactivity and interaction with biological targets.

In recent years, 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential applications in drug discovery. For instance, derivatives of benzofuran have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality allows for facile coupling with nucleophiles such as amines or hydrazines, leading to Schiff bases or hydrazones that may exhibit enhanced biological efficacy.

One of the most compelling aspects of 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde is its versatility in synthetic chemistry. The bromine substituent serves as an excellent handle for cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These reactions are pivotal in modern drug development, allowing chemists to rapidly assemble intricate scaffolds with tailored properties. Furthermore, the methyl group at the 7-position can be further functionalized through oxidation or reduction strategies, expanding the compound’s synthetic utility.

Recent studies have highlighted the compound’s relevance in medicinal chemistry research. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For example, derivatives of 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde have shown promise in inhibiting kinases and proteases that play critical roles in tumor progression. The ability to modify both aromatic rings and the aldehyde group provides a rich palette for structure-activity relationship (SAR) studies, facilitating the optimization of lead compounds.

The pharmacokinetic profile of 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde and its derivatives is another area of active investigation. Understanding how structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) is essential for translating laboratory findings into viable therapeutics. Computational modeling techniques have been employed to predict how modifications to the benzofuran core affect molecular interactions with biological membranes and target proteins. These predictions guide experimental efforts toward compounds with improved pharmacokinetic properties.

From a synthetic chemistry perspective, 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde exemplifies the importance of heterocyclic compounds in drug design. The benzofuran ring provides both rigidity and flexibility, allowing for diverse functionalization while maintaining overall stability. The aldehyde group serves as a versatile handle for further derivatization, enabling chemists to explore multiple chemical space dimensions efficiently. This combination has made it a valuable building block in both academic research labs and industrial settings focused on developing new medicines.

The growing interest in 5-bromo-7-methyl-1-benzofuran-2-carbaldehyde underscores its potential as a pharmacophore in next-generation therapeutics. As drug discovery efforts continue to evolve toward more targeted and personalized medicine approaches, compounds like this one will play an increasingly important role. Their ability to serve as scaffolds for rapid chemical diversification makes them indispensable tools for medicinal chemists seeking to develop innovative treatments for complex diseases.

In conclusion,5-bromo-7-methyl-1-benzofuran-2-carbaldehyde (CAS No. 1466305-03-2) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features—combining a benzofuran core with bromine and methyl substituents—make it an attractive candidate for further exploration as an intermediate in drug synthesis. Ongoing studies highlight its potential in developing novel bioactive molecules targeting various therapeutic areas. As synthetic methodologies advance and computational tools become more sophisticated,5-bromo-7-methyl-1-benzofuran-2-carbaldehyde will likely continue to be a cornerstone of innovation in medicinal chemistry.